Cas no 78-54-6 (1,1'-Ethynylenedicyclohexanol)

• Product Name: 1,1'-Ethynylenedicyclohexanol
• CAS No: 78-54-6
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD00021400
• CID: 81685
• PubChem ID: 94825
• Update Time: 2025-08-03

1,1'-Ethynylenedicyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethynylenedicyclohexanol
• 1,1’-(1,2-ethynediyl)bis-cyclohexano
• 1,1’-ethynylenedi-cyclohexano
• nsc4321
• BIS(1-HYDROXYCYCLOHEXYL)ACETYLENE
• ETHYNYLDICYCLOHEXANOL
• 1,1'-ETHYNYLENE-BIS-CYCLOHEXANOL
• 1,1'-ETHYNYLENEDICYCLOHEXANOL
• 1-[2-(1-HYDROXYCYCLOHEXYL)-1-ETHYNYL]-1-CYCLOHEXANOL
• 1-[2-(1-hydroxycyclohexyl)ethynyl]cyclohexan-1-ol
• 1-(2-(1-hydroxycyclohexyl)ethynyl)cyclohexanol
• 1,1'-(1,2-ethynediyl)biscyclohexanol
• 1,1'-(ethyne-1,2-diyl)dicyclohexanol
• 1,2-bis(1-hydroxycyclohexyl)acetylene
• 1,2-di(1-hydroxycyclohexyl)acetylene
• bis(1-hydroxycyclohexyl)ethyne
• Cyclohexanol,1,1'-(1,2-ethynediyl)bis
• Cyclohexanol,1,1'-ethynylenedi
• 1,1'-Ethyne-1,2-diyldicyclohexanol
• 3AAU8H5L62
• Oprea1_797865
• NSC 4321
• NSC-4321
• 1,1'-Ethylenebiscyclohexanol
• Cyclohexanol, 1,1'-(1,2-ethynediyl)bis-
• MFCD00021400
• AI3-07113
• 4-06-00-06076 (Beilstein Handbook Reference)
• Cyclohexanol, 1,1'-(1,2-ethynediyl)bis- (9CI)
• 1-[2-(1-hydroxycyclohexyl)ethynyl]cyclohexanol
• WLN: L6TJ AQ A1UU1- AL6TJ AQ
• 1,1'-(1,2-ETHYNEDIYL)BIS(CYCLOHEXANOL)
• AKOS005445758
• Cyclohexanol,1'-ethynylenedi-
• Cyclohexanol,1'-(1,2-ethynediyl)bis-
• BRN 2101034
• 1,1'-(ethyne-1,2-diyl)bis(cyclohexan-1-ol)
• UNII-3AAU8H5L62
• Cyclohexanol, 1,1'-ethynylenedi-
• 78-54-6
• DTXSID00228646
• SCHEMBL949427
• CS-0317173
• DB-249999
• YMAIXWWPLZFJLA-UHFFFAOYSA-N
• Cyclohexanol, 1,1'-(1,2-ethynediyl)bis-(9CI)
• DTXCID50151137
• STK370847
• 1,1'-(1,2-Ethynediyl)bis[cyclohexanol]
• 1,1'-Ethynylenedicyclohexanol

• MDL： MFCD00021400
• Inchi： 1S/C14H22O2/c15-13(7-3-1-4-8-13)11-12-14(16)9-5-2-6-10-14/h15-16H,1-10H2
• InChI Key： YMAIXWWPLZFJLA-UHFFFAOYSA-N
• SMILES： OC1(C#CC2(CCCCC2)O)CCCCC1

Computed Properties

• Exact Mass: 222.16200
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Uncertain.
• Density: 0.9906 (rough estimate)
• Melting Point: 112.5°C
• Boiling Point: 323.51°C (rough estimate)
• Flash Point: 172.6°C
• Refractive Index: 1.4970 (estimate)
• PSA: 40.46000
• LogP: 2.38020
• Solubility: Uncertain.
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1,1'-Ethynylenedicyclohexanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1'-Ethynylenedicyclohexanol

Recent Advances in the Study of 1,1'-Ethynylenedicyclohexanol (CAS: 78-54-6) in Chemical Biology and Pharmaceutical Research

1,1'-Ethynylenedicyclohexanol (CAS: 78-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its ethynylene-bridged dicyclohexanol framework, exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound in drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the molecular interactions of 1,1'-Ethynylenedicyclohexanol with key cellular targets. Using advanced computational modeling and X-ray crystallography, the team identified specific binding sites on inflammatory mediators, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's ability to modulate signaling pathways involved in chronic inflammation, paving the way for further preclinical evaluations.

Another notable research effort, detailed in ACS Chemical Biology, explored the antimicrobial properties of 1,1'-Ethynylenedicyclohexanol. The study demonstrated its efficacy against a range of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings underscore its potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Recent advancements in synthetic chemistry have also facilitated the development of more efficient and scalable methods for producing 1,1'-Ethynylenedicyclohexanol. A study in Organic Letters reported a novel catalytic approach that significantly improves yield and reduces byproduct formation, making large-scale production more feasible for pharmaceutical applications. This methodological innovation is expected to accelerate further research and development efforts centered on this compound.

In the context of cancer research, 1,1'-Ethynylenedicyclohexanol has shown promise as a modulator of apoptosis in various cancer cell lines. A recent publication in Cancer Research revealed that the compound induces programmed cell death in breast and lung cancer cells by activating the intrinsic mitochondrial pathway. These findings, coupled with its low toxicity profile in normal cells, position it as a potential candidate for combination therapies with existing chemotherapeutic agents.

As research on 1,1'-Ethynylenedicyclohexanol continues to evolve, future directions may include structure-activity relationship studies to optimize its pharmacological properties, in vivo efficacy and safety assessments, and exploration of its potential in treating neurodegenerative disorders. The compound's versatility and demonstrated biological activities make it a compelling subject for ongoing investigation in chemical biology and drug discovery.